Cas no 1040646-81-8 (4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine
• CAS No: 1040646-81-8
• MF: C₂₃H₂₃N₃OS
• MW: 389.51322388649
• CID: 5382440
• Update Time: 2025-07-09

4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 4-[[(2,5-Dimethylphenyl)methyl]thio]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine
• 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C23H23N3OS/c1-4-27-20-9-7-18(8-10-20)21-14-22-23(24-11-12-26(22)25-21)28-15-19-13-16(2)5-6-17(19)3/h5-14H,4,15H2,1-3H3
• InChI Key： HRJXEOVYUFEVER-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OCC)C=C3)=NN1C=CN=C2SCC1=CC(C)=CC=C1C

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.43±0.30(Predicted)

Additional information on 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine

Comprehensive Overview of 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1040646-81-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1040646-81-8) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, featuring a pyrazolo[1,5-a]pyrazine core, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular architecture, which includes a sulfanyl linker and an ethoxyphenyl moiety, suggests versatility in interactions with biological targets, making it a candidate for further investigation in drug discovery and material science.

The 2,5-dimethylphenyl group in this compound contributes to its lipophilicity, a critical factor in pharmacokinetics and drug delivery systems. Recent studies highlight the growing demand for sulfur-containing heterocycles, as they often exhibit enhanced binding affinity and metabolic stability. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved bioavailability and reduced toxicity. The pyrazolo[1,5-a]pyrazine scaffold, in particular, has been linked to antimicrobial and anti-inflammatory activities, addressing global health concerns such as antibiotic resistance and chronic inflammatory diseases.

From a synthetic chemistry perspective, the incorporation of the sulfanyl functional group offers opportunities for further derivatization, enabling the development of analogs with tailored properties. This flexibility is highly valued in fragment-based drug design, a strategy gaining traction in the pharmaceutical industry. Additionally, the 4-ethoxyphenyl substituent may influence the compound's electronic properties, potentially enhancing its suitability for optoelectronic applications—a hot topic in materials science given the rise of organic semiconductors and OLED technologies.

Environmental and sustainability considerations are also driving interest in compounds like 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine. Green chemistry initiatives emphasize the need for eco-friendly synthesis routes, and this molecule's modular structure could facilitate scalable production with minimal waste. Researchers are increasingly searching for "sustainable heterocyclic synthesis" and "green pharmaceutical intermediates," reflecting a shift toward environmentally conscious practices in chemical manufacturing.

In summary, 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS No. 1040646-81-8) represents a promising scaffold for multidisciplinary applications. Its structural features align with contemporary research priorities, including drug development, materials innovation, and sustainable chemistry. As scientific inquiries into sulfur-functionalized heterocycles and pyrazolo[1,5-a]pyrazine derivatives continue to expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.